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Compound of Interest

Compound Name: 7-Methyl-4-octanone

Cat. No.: B1618552

An In-depth Technical Guide to the Physicochemical Properties of 7-Methyl-4-octanone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 7-Methyl-4-octanone. The information is curated for researchers, scientists, and
professionals in drug development who require precise data for their work. This document
presents quantitative data in a structured format, details relevant experimental protocols, and
includes a logical workflow for the analysis of this compound.

Core Physicochemical Properties

7-Methyl-4-octanone is a branched-chain ketone with the molecular formula C9H180.[1][2][3]
It is also known by synonyms such as Isoamyl n-propyl ketone.[2][4] The physicochemical
properties of 7-Methyl-4-octanone are summarized in the table below, providing a
consolidated view of its key characteristics.
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Property Value Unit Source(s)
Molecular Formula C9H180 [11121[3]

Molecular Weight 142.24 g/mol [1112][41[5]
Boiling Point 178.00 - 181 °C [41[6]
451.00 + 4.00 K [5107]

Vapor Pressure 0.913 mmHg @ 25°C (est.) [6]

1.012 hPa @ 20°C (est.) [4]

1.4476 hPa @ 25°C (est.) [4]

Flash Point 57.60 °C (est.) [6]
Water Solubility 457.7 mg/L @ 25°C (est.) [6]
logP (Octanol/Water

Partition Coefficient) 2859 (est) o]

2.4 (XLogP3-AA) [1]12]4]

Refractive Index 1.415 [8]

Density 0.8258 g/cms3 (est.) [8]

Experimental Protocols

Accurate determination of physicochemical properties is fundamental in chemical research and
development. The following sections detail standard experimental methodologies for key
properties of liquid compounds like 7-Methyl-4-octanone.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. Acommon and effective method for determining the boiling point of a small liquid
sample is the Thiele tube method.

Apparatus:
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e Thiele tube

e Thermometer (calibrated)

o Small test tube (e.g., Durham tube)

o Capillary tube (sealed at one end)

e Heat source (e.g., Bunsen burner)
 Liquid paraffin or other suitable heating oil
o Sample of 7-Methyl-4-octanone

Procedure:

Fill the Thiele tube with heating oil to a level just above the side arm.
e Place a small amount of 7-Methyl-4-octanone into the small test tube.
 Invert the sealed capillary tube and place it inside the test tube containing the sample.

o Attach the test tube to the thermometer and immerse it in the Thiele tube, ensuring the
sample is level with the thermometer bulb.

o Gently heat the side arm of the Thiele tube.[2][9]

o Observe the capillary tube. As the temperature rises, a steady stream of bubbles will emerge
from the open end of the capillary tube.

¢ Remove the heat source when a continuous stream of bubbles is observed.

e The boiling point is the temperature at which the bubbling stops and the liquid just begins to
be drawn back into the capillary tube.[2][7]

Determination of Density

The density of a liquid can be determined using a pycnometer or a digital density meter, with
the latter being a more modern and precise method. The ASTM D4052 standard test method is
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widely used for this purpose.[5][10][11]

Apparatus:

 Digital Density Meter

o Syringe for sample injection

e Sample of 7-Methyl-4-octanone

e Cleaning solvents (e.g., acetone, ethanol)

e Dry air or nitrogen source

Procedure:

o Calibrate the digital density meter with dry air and deionized water at a known temperature.
o Ensure the measuring cell of the density meter is clean and dry.

« Inject the 7-Methyl-4-octanone sample into the measuring cell using a syringe, avoiding the
introduction of air bubbles.[10]

» Allow the sample to equilibrate to the set temperature of the instrument.

o The instrument will measure the oscillation period of a U-tube containing the sample and
calculate the density.

o Record the density reading.

o Clean the measuring cell thoroughly with appropriate solvents and dry it with a stream of air
or nitrogen after the measurement.

Determination of Refractive Index

The refractive index of a liquid is a measure of how much the path of light is bent, or refracted,
when it enters the liquid. An Abbe refractometer is a common instrument for this measurement.
[4][12][13]
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Apparatus:

Abbe refractometer

Constant temperature water bath

Dropper or pipette

Sample of 7-Methyl-4-octanone

Cleaning solvent (e.g., acetone or ethanol)

Soft lens tissue

Procedure:

Turn on the refractometer and the constant temperature water bath, setting it to the desired
temperature (e.g., 20°C or 25°C).

Clean the prism surfaces of the refractometer with a suitable solvent and a soft tissue.[4][12]

Using a dropper, apply a few drops of the 7-Methyl-4-octanone sample onto the lower
prism.[4][12]

Close the prisms firmly.
Adjust the eyepiece to bring the crosshairs into focus.
Rotate the coarse adjustment knob until the light and dark fields are visible in the eyepiece.

If a colored band is visible, adjust the chromaticity screw to obtain a sharp, colorless dividing
line.

Use the fine adjustment knob to center the dividing line exactly on the crosshairs.[4]
Read the refractive index value from the scale.

Clean the prism surfaces thoroughly after the measurement.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b1618552?utm_src=pdf-body
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20BT%20SEM%20IV.pdf
https://chem.libretexts.org/Courses/Meredith_College/Organic_I_Techniques/10%3A_Refractive_Index
https://www.benchchem.com/product/b1618552?utm_src=pdf-body
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20BT%20SEM%20IV.pdf
https://chem.libretexts.org/Courses/Meredith_College/Organic_I_Techniques/10%3A_Refractive_Index
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20BT%20SEM%20IV.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618552?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Determination of Water Solubility

The solubility of a ketone in water can be determined by various methods. For sparingly soluble
compounds like 7-Methyl-4-octanone, a common approach involves creating a saturated
solution and then determining the concentration of the dissolved compound.

Apparatus:

o Flask with a stopper

e Magnetic stirrer and stir bar

o Constant temperature bath or incubator
e Centrifuge

o Gas chromatograph with a flame ionization detector (GC-FID) or mass spectrometer (GC-
MS)

o Volumetric flasks and pipettes for standard solutions

Procedure:

Add an excess amount of 7-Methyl-4-octanone to a known volume of deionized water in a
flask.

o Seal the flask and place it in a constant temperature bath.

« Stir the mixture vigorously for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is
reached and a saturated solution is formed.

« After stirring, allow the mixture to stand undisturbed in the constant temperature bath to
allow the undissolved ketone to separate.

o Centrifuge an aliquot of the aqueous phase to remove any suspended micro-droplets of the
undissolved ketone.

o Carefully extract a known volume of the clear agueous phase.
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o Determine the concentration of 7-Methyl-4-octanone in the aqueous sample using a
suitable analytical method, such as GC-FID or GC-MS, by comparing the response to a
calibration curve prepared with standard solutions of known concentrations.

Logical Workflow for Analysis

The analysis of a compound like 7-Methyl-4-octanone, particularly in a quality control context
for flavor and fragrance applications, follows a structured workflow to ensure its identity, purity,
and consistency.[8][14][15][16][17]
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Analysis Workflow for 7-Methyl-4-octanone

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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